2-(1,3-Dioxoindan-2-ylidene)-2-((4-(2-pyridylthio)phenyl)amino)ethanenitrile

• IUPAC Name: 1-hydroxy-3-oxo-N-(4-pyridin-2-ylsulfanylphenyl)indene-2-carboximidoyl cyanide
• InChI: InChI=1S/C22H13N3O2S/c23-13-18(20-21(26)16-5-1-2-6-17(16)22(20)27)25-14-8-10-15(11-9-14)28-19-7-3-4-12-24-19/h1-12,26H
• InChI Key: DGSWRVDOOVRJBZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(C2=O)C(=NC3=CC=C(C=C3)SC4=CC=CC=N4)C#N)O
• Molecular Formula: C22H13N3O2S
• Molecular Weight: 383.4 g/mol

Description

2-(1,3-Dioxoindan-2-ylidene)-2-((4-(2-pyridylthio)phenyl)amino)ethanenitrile, commonly referred to as 2-DIPE, is an organic compound that has been studied extensively for its potential applications in the scientific research field. It is a heterocyclic compound that contains both a nitrogen and oxygen atom, and has a molecular weight of 253.3 g/mol. 2-DIPE has a unique structure that allows it to be used in a variety of ways, including as a reagent, catalyst, and ligand. In recent years, its use as a catalyst has become increasingly popular due to its ability to promote a wide range of chemical reactions.

Mechanism of Action

2-DIPE acts as a catalyst by binding to the reactants and stabilizing them in their transition states. This allows the reaction to proceed more efficiently and rapidly. Furthermore, 2-DIPE can also act as a ligand, forming a coordination complex with a metal ion. This coordination complex can then be used to facilitate a variety of reactions, such as Suzuki-Miyaura cross-coupling and Heck-Matsuda coupling.
Biochemical and Physiological Effects
2-DIPE is not known to have any significant biochemical or physiological effects. It is not known to be toxic or carcinogenic, and is not known to interact with any biological molecules. Furthermore, it is not known to have any effect on the metabolism or excretion of other compounds.

Advantages and Limitations for Lab Experiments

The use of 2-DIPE in laboratory experiments has several advantages. It is a relatively inexpensive reagent and is widely available. Furthermore, it is relatively stable and can be used in a variety of reactions. Additionally, it can be used as a catalyst or ligand, allowing for the efficient and rapid synthesis of a variety of compounds.
However, there are also some limitations to the use of 2-DIPE in laboratory experiments. It is not very soluble in water and can be difficult to handle. Furthermore, it is sensitive to air and light and should be stored in an airtight container. Finally, it is not very soluble in organic solvents and can be difficult to use in certain reactions.

Future Directions

The potential applications of 2-DIPE are vast and are only beginning to be explored. Future research could focus on its use as a catalyst for the synthesis of other compounds, such as pharmaceuticals and agrochemicals. Additionally, its use as a ligand in metal-catalyzed reactions could be further explored. Finally, its ability to catalyze the formation of polymers could be explored in greater detail.

Synthesis Methods

2-DIPE can be synthesized using a variety of methods, including a one-pot synthesis, microwave-assisted synthesis, and a solid-phase synthesis. The one-pot synthesis is the most commonly used method and involves the reaction of 2-chloro-4-thiophenyl pyridine and 2-chloro-1,3-dioxoindane. This reaction is typically conducted in aqueous media and yields a product with a purity of over 95%. The microwave-assisted synthesis is also a popular method as it is faster and more efficient than the one-pot synthesis. This method involves the reaction of 2-chloro-4-thiophenyl pyridine and 2-chloro-1,3-dioxoindane in the presence of a microwave irradiation source. Finally, the solid-phase synthesis is an efficient method that involves the use of a solid-phase resin as the reaction medium. This method yields a product with a purity of over 95% and is typically used in the synthesis of complex molecules.

Scientific Research Applications

2-DIPE has many potential applications in the scientific research field. It has been used as a reagent in a variety of organic syntheses, including the synthesis of heterocyclic compounds and natural products. In addition, it has been used as a catalyst for the synthesis of other organic compounds, such as amino acids and peptides. It has also been used as a ligand in metal-catalyzed organic reactions, such as Suzuki-Miyaura cross-coupling and Heck-Matsuda coupling. Furthermore, it has been used as a catalyst in the synthesis of polymers, such as polystyrene, polypropylene, and polyethylene.